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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamyl benzoate (CAS 5320-75-2) is a benzoate ester recognized for its characteristic
balsamic and spicy aroma.[1] An organic compound formed from cinnamyl alcohol and benzoic
acid, it presents as a white crystalline powder.[2][3][4] While primarily utilized in the fragrance
and flavoring industries, a comprehensive understanding of its thermodynamic properties is
crucial for applications in pharmaceutical sciences, including formulation development, stability
testing, and process chemistry.[3][5] This technical guide provides a summary of the available
thermodynamic data for cinnamyl benzoate, outlines general experimental protocols for
determining these properties, and presents a logical workflow for property determination.

Core Thermodynamic and Physical Properties

The following tables summarize the key thermodynamic and physical properties of cinnamyl
benzoate. It is important to note that some of the available data are estimated or calculated
values and should be considered as such.[2][6]
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Property Value Conditions
Molecular Formula C16H1402

Molecular Weight 238.28 g/mol

Melting Point 31-33°C @ 760.00 mm Hg
Boiling Point 335.00 °C @ 760.00 mm Hg
209.00 °C @ 13.00 mm Hg

Vapor Pressure 0.000040 mmHg @ 25.00 °C
Flash Point 175.56 °C TCC

logP (o/w) 4.420 (est) / 3.557

Water Solubility 5.8 mg/L (est) @ 25 °C
Appearance White crystalline powder

Table 1: Physical Properties of Cinnamyl Benzoate.[2][5][7]

Thermodynamic Property Value Method
Standard Gibbs Free Energy
154.96 kJ/mol Joback Method
of Formation (AfG®)
Enthalpy of Formation at
- -28.09 kJ/mol Joback Method
Standard Conditions (AfH°gas)
Enthalpy of Fusion at Standard
N 28.27 kJ/mol Joback Method
Conditions (AfusH®)
Enthalpy of Vaporization at
- 64.88 kJ/mol Joback Method
Standard Conditions (AvapH°®)
Ideal Gas Heat Capacity
495.69 J/mol-K @ 699.29 K, Joback Method
(Cp,gas)
Dynamic Viscosity (1) 0.0013204 Pa's @ 390.00 K, Joback Method
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Table 2: Calculated Thermodynamic Properties of Cinnamyl Benzoate.[6][8]

Experimental Protocols for Thermodynamic
Property Determination

While specific experimental protocols for the determination of all thermodynamic properties of
cinnamyl benzoate are not readily available in the reviewed literature, this section outlines the
general methodologies employed for similar organic esters.

Synthesis of Cinnamyl Benzoate

Cinnamyl benzoate can be synthesized via the esterification of cinnamyl alcohol with benzoic
acid.[1] A general laboratory procedure for the synthesis of esters from an alcohol and a
carboxylic acid is as follows:

Reaction Setup: An alcohol (cinnamyl alcohol) and a carboxylic acid (benzoic acid) are
combined in a reaction vessel.

o Catalyst: A strong acid catalyst, such as concentrated sulfuric acid, is typically added to
protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more
electrophilic.

e Heating: The reaction mixture is heated, often under reflux, to increase the reaction rate.

 Purification: After the reaction is complete, the ester is isolated and purified. This often
involves:

o Neutralization of the excess acid catalyst with a weak base, such as sodium carbonate
solution.

o Washing with water to remove any remaining water-soluble impurities.

o Separation of the ester layer from the aqueous layer.

o Drying the ester with a suitable drying agent.

o Further purification by distillation or recrystallization.[9]
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Determination of Thermodynamic Properties

The experimental determination of thermodynamic properties for a compound like cinnamyl
benzoate would typically involve the following techniques:

 Differential Scanning Calorimetry (DSC): This technique is used to determine the melting
point and enthalpy of fusion. A sample is heated at a constant rate, and the heat flow
required to maintain the same temperature as a reference is measured. The peak of the
endothermic transition corresponds to the melting point, and the area under the peak is
proportional to the enthalpy of fusion.

e Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a
function of temperature. This is useful for determining the thermal stability and
decomposition temperature of the compound.

o Bomb Calorimetry: The enthalpy of combustion can be determined using a bomb calorimeter.
The sample is combusted in a high-pressure oxygen environment, and the heat released is
measured. From the enthalpy of combustion, the standard enthalpy of formation can be
calculated.

e Vapor Pressure Measurement: Various methods can be used to measure vapor pressure as
a function of temperature, such as the static or dynamic method. The Clausius-Clapeyron
equation can then be used to determine the enthalpy of vaporization from the vapor pressure
data.

o Heat Capacity Measurement: The heat capacity of a substance can be determined using
techniques like DSC or adiabatic calorimetry, where the amount of heat required to raise the
temperature of the sample by a certain amount is measured.

Logical Workflow for Thermodynamic Property
Characterization

The following diagram illustrates a general workflow for the characterization of the
thermodynamic properties of a compound like cinnamyl benzoate.
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Caption: Workflow for Thermodynamic Property Characterization.

Conclusion

This technical guide has summarized the currently available thermodynamic and physical
property data for cinnamyl benzoate. While a substantial amount of calculated data exists,
further experimental verification is recommended for critical applications. The outlined general
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experimental protocols provide a foundation for such investigations. A thorough understanding
of these properties is essential for the effective and safe use of cinnamyl benzoate in research,
drug development, and other scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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